Cas no 89297-22-3 ((2E,4E)-6-aminohexa-2,4-dienoic acid hydrochloride)

• Product Name: (2E,4E)-6-aminohexa-2,4-dienoic acid hydrochloride
• CAS No: 89297-22-3
• MF: C₆H₁₀ClNO₂
• MW: 163.602100849152
• MDL: MFCD34186071
• CID: 4297397
• PubChem ID: 165941392
• Update Time: 2025-05-28

(2E,4E)-6-aminohexa-2,4-dienoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,4-Hexadienoic acid, 6-amino-, hydrochloride, (E,E)-
• (2E,4E)-6-aminohexa-2,4-dienoic acid hydrochloride
• (2E,4E)-6-aminohexa-2,4-dienoic acid hydrochloride
• EN300-28312694
• 871-221-5
• 89297-22-3

• MDL： MFCD34186071
• Inchi： 1S/C6H9NO2.ClH/c7-5-3-1-2-4-6(8)9;/h1-4H,5,7H2,(H,8,9);1H
• InChI Key： QWAIBDSRLSXAOW-UHFFFAOYSA-N
• SMILES： C(N)C=CC=CC(O)=O.Cl

Computed Properties

• Exact Mass: 163.0400063Da
• Monoisotopic Mass: 163.0400063Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 138
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Additional information on (2E,4E)-6-aminohexa-2,4-dienoic acid hydrochloride

Comprehensive Overview of (2E,4E)-6-aminohexa-2,4-dienoic acid hydrochloride (CAS No. 89297-22-3)

(2E,4E)-6-aminohexa-2,4-dienoic acid hydrochloride (CAS No. 89297-22-3) is a specialized organic compound that has garnered significant attention in biochemical and pharmaceutical research. This compound, characterized by its conjugated diene structure and amino acid functionality, serves as a valuable intermediate in synthetic chemistry and drug development. Its unique molecular structure makes it a subject of interest for studies targeting enzyme inhibition, metabolic pathways, and bioactive molecule design.

Researchers are increasingly exploring the potential of (2E,4E)-6-aminohexa-2,4-dienoic acid hydrochloride in modulating biological processes, particularly in the context of neurotransmitter analogs and peptide synthesis. The compound’s hydrochloride salt form enhances its solubility, making it suitable for aqueous-based applications. Recent trends highlight its utility in developing targeted therapies, aligning with the growing demand for precision medicine and small-molecule drugs.

The synthesis and characterization of CAS No. 89297-22-3 involve advanced techniques such as NMR spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure high purity and consistency, critical for reproducible research outcomes. As the scientific community prioritizes sustainable chemistry, efforts to optimize the synthesis of this compound with minimal environmental impact are gaining traction. This aligns with broader industry shifts toward green chemistry and eco-friendly reagents.

In addition to its pharmaceutical applications, (2E,4E)-6-aminohexa-2,4-dienoic acid hydrochloride is investigated for its role in bioconjugation and proteomics. Its reactive amino group and diene moiety enable selective modifications of biomolecules, facilitating advancements in diagnostic tools and therapeutic agents. The compound’s versatility is further underscored by its potential use in click chemistry reactions, a hot topic in modern chemical biology.

With the rise of AI-driven drug discovery, computational models are being employed to predict the interactions and bioactivity of 89297-22-3. This integration of machine learning and experimental validation accelerates the identification of novel applications for this compound. Furthermore, its relevance in structure-activity relationship (SAR) studies makes it a cornerstone in rational drug design.

Quality control and regulatory compliance are paramount when working with (2E,4E)-6-aminohexa-2,4-dienoic acid hydrochloride. Reputable suppliers provide detailed certificates of analysis (CoA) and material safety data sheets (MSDS), ensuring adherence to global standards like Good Manufacturing Practice (GMP). Researchers frequently search for reliable sources of this compound, emphasizing the need for transparency in supply chain integrity.

In summary, CAS No. 89297-22-3 represents a multifaceted tool for scientific innovation. Its applications span medicinal chemistry, biotechnology, and materials science, reflecting its cross-disciplinary importance. As research continues to uncover its full potential, this compound remains a focal point for advancements in life sciences and chemical engineering.